Cas no 1203567-16-1 (benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate)

• Product name: benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate
• CAS No: 1203567-16-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5984325
• PubChem ID: 67182556

benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate
• EN300-2313767
• SCHEMBL1842614
• LJAJJCNSRNHCNI-UHFFFAOYSA-N
• 1203567-16-1

• Inchi： 1S/C14H20N2O3/c1-15-7-8-16(9-13(15)10-17)14(18)19-11-12-5-3-2-4-6-12/h2-6,13,17H,7-11H2,1H3
• InChI Key： LJAJJCNSRNHCNI-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OCC2C=CC=CC=2)CCN1C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų
• XLogP3: 0.8

Additional information on benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate

Benzyl 3-(Hydroxymethyl)-4-Methylpiperazine-1-Carboxylate: A Comprehensive Overview

Benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate, also known by its CAS number 1203567-16-1, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, particularly in the context of drug delivery systems and polymer chemistry.

The molecular structure of benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is a key structural feature that contributes to the compound's reactivity and functionality. The hydroxymethyl group attached to the piperazine ring introduces hydrophilic properties, enhancing its solubility in polar solvents. Additionally, the benzyl group provides aromatic stability and enhances the compound's compatibility with organic solvents.

Recent research has focused on the synthesis and characterization of benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate, particularly in the context of its application as a building block for more complex molecules. For instance, studies have demonstrated its utility in the preparation of polymeric materials with tailored mechanical and thermal properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an attractive candidate for use in polymer synthesis.

In terms of applications, benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate has shown promise in the field of drug delivery systems. Its unique combination of hydrophilic and hydrophobic groups allows for the development of nanocarriers that can encapsulate drugs and deliver them to specific targets within the body. This property is particularly valuable in the context of targeted drug delivery, where precise control over drug release is critical.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the behavior of benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate at the molecular level. These studies have provided insights into the compound's interaction with biological systems and its potential for use in bio-inspired materials. Such findings underscore the importance of this compound in advancing our understanding of complex chemical systems.

In conclusion, benzyl 3-(hydroxymethyl)-4-methylpiperazine-1-carboxylate (CAS No: 1203567-16-1) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an invaluable tool for researchers working on innovative materials and drug delivery systems. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future advancements in chemistry and materials science.